Cas no 1713102-20-5 (1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene)

• Product Name: 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene
• CAS No: 1713102-20-5
• MF: C₁₅H₁₄BrIO
• MW: 417.079535961151
• CID: 6045605
• PubChem ID: 114772537
• Update Time: 2025-10-29

1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene
• 1713102-20-5
• 1-[1-(benzyloxy)-2-iodoethyl]-2-bromobenzene
• EN300-1133004

• Inchi： 1S/C15H14BrIO/c16-14-9-5-4-8-13(14)15(10-17)18-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2
• InChI Key： OMUWXQPLDUJGBS-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1Br)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 415.92728g/mol
• Monoisotopic Mass: 415.92728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene

Chemical Profile of 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene (CAS No. 1713102-20-5)

1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene (CAS No. 1713102-20-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural features and potential applications. This compound, featuring both bromo and iodo substituents on a benzene ring with a benzyloxyethyl side chain, presents a versatile platform for further functionalization and derivatization, making it a valuable intermediate in the synthesis of more complex molecules.

The presence of both halogen atoms (bromo and iodo) in close proximity on the benzene ring suggests that this compound may serve as a precursor for cross-coupling reactions, which are fundamental in modern drug discovery and molecular construction. The benzyloxy group provides an additional layer of reactivity, allowing for selective transformations such as deprotection or further substitution. These attributes make 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene a promising candidate for exploring novel synthetic pathways and developing innovative therapeutic agents.

In recent years, the pharmaceutical industry has increasingly relied on multi-halogenated aromatic compounds due to their ability to facilitate diverse chemical transformations. The combination of bromine and iodine in 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene enables a range of reactions, including Suzuki-Miyaura coupling, Stille coupling, and palladium-catalyzed transformations. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds. The benzyloxy group further enhances the compound's utility by providing a stable handle for additional modifications, such as ether cleavage or nucleophilic substitution.

One of the most compelling aspects of 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene is its potential application in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored the use of similar multi-halogenated compounds in the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The structural motif present in 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene could be leveraged to design molecules that interact with specific protein targets, modulating their activity and potentially leading to new therapeutic interventions.

Recent studies have also highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The bromo and iodo substituents can influence the electronic properties of the benzene ring, affecting its interaction with biological targets. Additionally, the benzyloxy group can contribute to solubility and pharmacokinetic properties, making it an attractive feature for drug-like molecules. These factors collectively position 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene as a key building block in the quest for novel pharmaceuticals.

The synthetic utility of 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene extends beyond pharmaceutical applications. It has been utilized in materials science for the development of organic electronic materials, where halogenated aromatic compounds are employed to create conductive polymers and liquid crystals. The ability to undergo selective functionalization makes this compound a valuable asset in designing advanced materials with tailored properties.

In conclusion, 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene (CAS No. 1713102-20-5) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features enable diverse synthetic transformations, making it an indispensable intermediate for drug discovery, material science, and beyond. As research continues to uncover new applications for halogenated aromatic compounds, 1-1-(benzyloxy)-2-iodoethyl-2-bromobenzene is poised to play an increasingly important role in shaping the future of chemical innovation.